Cas no 27321-31-9 (1H-Indole,5-methyl-2-(1-methylethyl)-)

• Product Name: 1H-Indole,5-methyl-2-(1-methylethyl)-
• CAS No: 27321-31-9
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 251018
• PubChem ID: 45096590
• Update Time: 2025-04-19

1H-Indole,5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,5-methyl-2-(1-methylethyl)-
• Indole,2-isopropyl-5-methyl- (8CI)
• 2-Isopropyl-5-methyl-1H-indole
• 27321-31-9
• SCHEMBL12180274
• 5-methyl-2-(propan-2-yl)-1H-indole
• 2-isopropyl-5-methylindole

• Inchi： 1S/C12H15N/c1-8(2)12-7-10-6-9(3)4-5-11(10)13-12/h4-8,13H,1-3H3
• InChI Key： NGSXHQNEQTUVDH-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C=C1C(C)C

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles